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Compound of Interest

Compound Name: (25,4R)-DS89002333

Cat. No.: B10857944

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the novel, orally active, and potent PRKACA inhibitor,
(2S,4R)-DS89002333. The following procedural guidance is designed to be a preferred
resource for laboratory safety and chemical handling, fostering a culture of safety and trust.

Compound Information

(2S,4R)-DS89002333 is an enantiomer of DS89002333, a potent inhibitor of PRKACA with an
IC50 of 0.3 nM.[1][2][3][4] It is intended for research use only.[1][3][4]

Identifier Value

N-[(1S,4R)-4-hydroxy-1-(2-chloro-3-
IUPAC Name fluorophenyl)pyrrolidin-1-yl]carbonyl-6-fluoro-7-

methoxyquinoline-4-carboxamide

CAS Number 2832159-79-0
Molecular Formula C22H20CIF2N303
Molecular Weight 447.86 g/mol

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling. The following personal
protective equipment is mandatory to minimize exposure and ensure personal safety.

Protection Type Specific Equipment Purpose
) Safety glasses with side Protects against splashes of
Eye Protection ) ] ) )
shields or goggles. chemicals or airborne particles.
) Chemical-resistant gloves Protects hands from direct
Hand Protection o )
(e.g., nitrile). contact with the compound.

Provides a barrier against
Body Protection Laboratory coat. spills and contamination of

personal clothing.

Use in a well-ventilated area. A
) ) respirator may be required if Prevents inhalation of the
Respiratory Protection ) - )
handling large quantities or if compound.

there is a risk of aerosolization.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the compound and
ensuring a safe laboratory environment.

Storage:
o Powder: Store at 4°C in a sealed container, away from moisture and light.[5]

o Stock Solution: Store in a sealed container at -20°C for up to one month or -80°C for up to
six months, protected from moisture and light.[1]

Handling Workflow:
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1. Don Personal
Protective Equipment

Y

2. Prepare a clean,
designated workspace

Preparation

v

3. Weigh the required
amount of compound

i

4. Dissolve in an
appropriate solvent (e.g., DMSO)

Compound Handling

v

5. Store remaining compound
and stock solutions properly

i

6. Clean and decontaminate
the workspace

'

7. Dispose of waste
according to guidelines

'

8. Remove and dispose of
contaminated PPE

Post-Handling

Diagram 1: Handling Workflow for (2S,4R)-DS89002333

Click to download full resolution via product page

Diagram 1: Handling Workflow for (2S,4R)-DS89002333
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Experimental Protocols

Solubility:

The compound is soluble in DMSO at 100 mg/mL (with ultrasonic assistance).[5] For in vivo

studies, various solvent protocols can be utilized.

Protocol Solvents Solubility

10% DMSO, 40% PEG300,
1 ) > 2.5 mg/mL (5.58 mM)
5% Tween-80, 45% Saline

10% DMSO, 90% (20% SBE-
2 ] ] > 2.5 mg/mL (5.58 mM)
B-CD in Saline)

3 10% DMSO, 90% Corn Oil = 2.5 mg/mL (5.58 mM)

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Disposal Plan

All waste materials, including empty containers, unused compound, and contaminated PPE,
must be disposed of in accordance with local, state, and federal regulations for chemical waste.
Avoid discharge into the environment. It is recommended to consult with your institution's
environmental health and safety (EHS) department for specific disposal procedures.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

By adhering to these safety protocols and operational guidelines, researchers can handle
(2S,4R)-DS89002333 safely and effectively, contributing to a secure and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(2S,4R)-DS89002333]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857944#personal-protective-equipment-for-
handling-2s-4r-ds89002333]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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